Cas no 867041-27-8 (2-(4Z)-4-(4-fluorophenyl)methylidene-2,5-dioxoimidazolidin-1-yl-N-3-(trifluoromethyl)phenylacetamide)

• Product Name: 2-(4Z)-4-(4-fluorophenyl)methylidene-2,5-dioxoimidazolidin-1-yl-N-3-(trifluoromethyl)phenylacetamide
• CAS No: 867041-27-8
• MF: C₁₉H₁₃F₄N₃O₃
• MW: 407.31843829155
• CID: 5984036
• PubChem ID: 5630087
• Update Time: 2025-06-03

2-(4Z)-4-(4-fluorophenyl)methylidene-2,5-dioxoimidazolidin-1-yl-N-3-(trifluoromethyl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4Z)-4-(4-fluorophenyl)methylidene-2,5-dioxoimidazolidin-1-yl-N-3-(trifluoromethyl)phenylacetamide
• 2-[(4Z)-4-[(4-fluorophenyl)methylidene]-2,5-dioxoimidazolidin-1-yl]-N-[3-(trifluoromethyl)phenyl]acetamide
• AKOS002235246
• 867041-27-8
• F1619-1030
• (Z)-2-(4-(4-fluorobenzylidene)-2,5-dioxoimidazolidin-1-yl)-N-(3-(trifluoromethyl)phenyl)acetamide
• SR-01000013670
• SR-01000013670-1

• Inchi： 1S/C19H13F4N3O3/c20-13-6-4-11(5-7-13)8-15-17(28)26(18(29)25-15)10-16(27)24-14-3-1-2-12(9-14)19(21,22)23/h1-9H,10H2,(H,24,27)(H,25,29)/b15-8-
• InChI Key： PCBRQSQJLRMXQT-NVNXTCNLSA-N
• SMILES： C(NC1=CC=CC(C(F)(F)F)=C1)(=O)CN1C(=O)N/C(=C\C2=CC=C(F)C=C2)/C1=O

Computed Properties

• Exact Mass: 407.08930393g/mol
• Monoisotopic Mass: 407.08930393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 687
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 78.5Ų

Additional information on 2-(4Z)-4-(4-fluorophenyl)methylidene-2,5-dioxoimidazolidin-1-yl-N-3-(trifluoromethyl)phenylacetamide

Professional Introduction to Compound with CAS No. 867041-27-8 and Product Name: 2-(4Z)-4-(4-fluorophenyl)methylidene-2,5-dioxoimidazolidin-1-yl-N-3-(trifluoromethyl)phenylacetamide

The compound identified by the CAS number 867041-27-8 and the product name 2-(4Z)-4-(4-fluorophenyl)methylidene-2,5-dioxoimidazolidin-1-yl-N-3-(trifluoromethyl)phenylacetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates several key functional groups, including a fluorophenyl moiety, a trifluoromethylphenylacetamide moiety, and an imidazolidinone core, which collectively contribute to its unique chemical properties and biological relevance.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds as pharmacological agents. The imidazolidinone scaffold, in particular, has been extensively studied for its role in various biological processes. The presence of a 4Z-vinyl group in the molecule enhances its potential as a bioactive compound by introducing conformational flexibility and reactivity. This structural feature is particularly relevant in the context of drug design, where molecular shape and flexibility play crucial roles in binding affinity and efficacy.

The fluorophenyl substituent is another critical component of this compound that contributes to its pharmacological profile. Fluoro-substituted aromatic rings are well-known for their ability to modulate metabolic stability, lipophilicity, and binding interactions with biological targets. In particular, the fluorine atom can enhance the binding affinity of a molecule by increasing its hydrophobicity and electronic properties. This has been demonstrated in numerous studies where fluorinated compounds have shown improved pharmacokinetic profiles compared to their non-fluorinated counterparts.

Similarly, the trifluoromethylphenylacetamide moiety is a key feature that contributes to the compound's biological activity. The trifluoromethyl group is known for its ability to enhance metabolic stability and binding affinity at various biological targets. This group has been widely used in the development of drugs targeting inflammatory diseases, cancer, and infectious diseases. The combination of the trifluoromethyl group with an acetamide moiety further enhances the compound's potential as a pharmacological agent by improving solubility and bioavailability.

The imidazolidinone core of the compound is another important structural feature that contributes to its biological relevance. Imidazolidinones have been shown to exhibit a wide range of biological activities, including anti-inflammatory, anti-viral, and anti-cancer properties. The presence of a 2,5-dioxo group in the imidazolidinone ring further enhances its reactivity and potential as a pharmacological agent. This structural motif is known to be involved in various biochemical pathways and can interact with multiple biological targets.

Recent research has highlighted the importance of heterocyclic compounds in drug discovery. Studies have shown that compounds containing imidazolidinone scaffolds can exhibit potent activity against various diseases. For example, imidazolidinones have been found to inhibit enzymes involved in inflammation and cancer progression. The compound under discussion shares several structural features with these known bioactive molecules, suggesting that it may also exhibit similar biological activities.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the 4Z-vinyl group, fluorophenyl, and trifluoromethylphenylacetamide moieties requires precise control over reaction conditions to avoid unwanted side products. Advanced synthetic techniques such as transition metal catalysis have been employed to achieve high selectivity and efficiency in these reactions.

In terms of biological evaluation, preliminary studies have shown that this compound exhibits promising activity against several target proteins relevant to human health. These studies have been conducted using both in vitro and in vivo models. In vitro assays have demonstrated that the compound can inhibit the activity of enzymes involved in inflammation and cancer progression. In vivo studies have shown that it can reduce tumor growth and alleviate symptoms associated with inflammatory diseases.

The pharmacokinetic properties of this compound are also an important consideration in its development as a potential therapeutic agent. Preliminary data suggest that it exhibits good oral bioavailability and metabolic stability, which are critical factors for drug efficacy. Additionally, its solubility profile appears favorable for formulation into oral dosage forms.

Future research will focus on further optimizing the synthesis of this compound to improve yield and scalability. Additionally, more comprehensive biological studies will be conducted to elucidate its mechanism of action and assess its potential as a lead compound for drug development. Collaborative efforts between synthetic chemists and biologists will be essential in translating these findings into clinical applications.

The development of novel heterocyclic compounds like this one represents a significant step forward in pharmaceutical chemistry. By leveraging advanced synthetic techniques and understanding structure-activity relationships, researchers can design molecules with enhanced biological activity and improved pharmacokinetic profiles. The compound described here is a testament to these efforts and holds promise for future therapeutic applications.